![molecular formula C18H19N3O2 B5678856 2-ethoxy-3-{3-[2-(1H-imidazol-1-yl)ethoxy]phenyl}pyridine](/img/structure/B5678856.png)
2-ethoxy-3-{3-[2-(1H-imidazol-1-yl)ethoxy]phenyl}pyridine
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Overview
Description
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyridine derivatives, including compounds similar to 2-ethoxy-3-{3-[2-(1H-imidazol-1-yl)ethoxy]phenyl}pyridine, can be achieved through various synthetic routes. A notable method involves the Cu-catalyzed aerobic oxidative conditions utilizing ethyl tertiary amines as carbon sources. This process features a novel activation mode of ethyl tertiary amines, where simultaneous selective cleavage of C-C and C-N bonds of the ethyl group occurs with molecular oxygen as the terminal oxidant in a one-pot protocol. This method demonstrates broad substrate scope, good functional group tolerance, and yields diversified and valuable products (Rao, Mai, & Song, 2017).
Molecular Structure Analysis
The crystal structure and Hirshfeld surface analysis of imidazo[1,2-a]pyridine derivatives reveal the inclination angles of substituent phenyl rings relative to the imidazole rings, which can significantly impact the compound's physical and chemical properties. For example, in some derivatives, the phenyl ring is inclined by 26.69° to 31.35° to the plane of the imidazole ring, influencing the compound's molecular geometry and intermolecular interactions (Dhanalakshmi, Ramanjaneyulu, Thennarasu, & Aravindhan, 2018).
Chemical Reactions and Properties
Imidazo[1,2-a]pyridine derivatives participate in various chemical reactions, leading to the formation of diverse compounds with unique properties. For instance, they can react with 4-(arylmethylene)-2-phenyloxazol-5(4H)-ones under microwave irradiation to form a new series of imidazo[1,2-a]pyridin-2-one derivatives. This demonstrates the versatility of these compounds in synthetic chemistry and their potential as intermediates for further chemical transformations (Tu, Zhang, Jia, Zhang, Jiang, & Shi, 2007).
Physical Properties Analysis
The physical properties of imidazo[1,2-a]pyridine derivatives, such as crystallinity, molecular conformation, and intermolecular interactions, can be deduced from their crystal structures. These properties are crucial for understanding the compound's stability, solubility, and potential applications. For example, the crystal structure analysis of an imidazo[4,5-b]pyridine derivative revealed two independent molecules in the asymmetric unit with specific conformations and intermolecular hydrogen bonds, which contribute to the compound's solid-state properties (Hjouji, Mague, Rodi, Ouzidana, & Essassic, 2016).
properties
IUPAC Name |
2-ethoxy-3-[3-(2-imidazol-1-ylethoxy)phenyl]pyridine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O2/c1-2-22-18-17(7-4-8-20-18)15-5-3-6-16(13-15)23-12-11-21-10-9-19-14-21/h3-10,13-14H,2,11-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NQCKLQFXLDPQBF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC=N1)C2=CC(=CC=C2)OCCN3C=CN=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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